Cas no 839705-15-6 (Boronic acid, [4-[(2,3-dihydroxypropoxy)methyl]phenyl]-)

• Product Name: Boronic acid, [4-[(2,3-dihydroxypropoxy)methyl]phenyl]-
• CAS No: 839705-15-6
• MF: C₁₀H₁₅BO₅
• MW: 226.034103631973
• CID: 1816567
• PubChem ID: 71414785
• Update Time: 2025-04-21

Boronic acid, [4-[(2,3-dihydroxypropoxy)methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [4-[(2,3-dihydroxypropoxy)methyl]phenyl]-
• [4-(2,3-dihydroxypropoxymethyl)phenyl]boronic acid
• 839705-15-6
• (4-((2,3-Dihydroxypropoxy)methyl)phenyl)boronic acid
• DTXSID60834222
• {4-[(2,3-Dihydroxypropoxy)methyl]phenyl}boronic acid
• starbld0019268

• Inchi： 1S/C10H15BO5/c12-5-10(13)7-16-6-8-1-3-9(4-2-8)11(14)15/h1-4,10,12-15H,5-7H2
• InChI Key： MYAWYACAERMAJT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(B(O)O)=CC=1)CC(CO)O

Computed Properties

• Exact Mass: 226.1012537g/mol
• Monoisotopic Mass: 226.1012537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.2Ų